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Compound of Interest

Compound Name: Fmoc-D-Ala-OH-d3

Cat. No.: B12404504

Core Technical Guide: Fmoc-D-Ala-OH-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated N-a-(9-
Fluorenylmethoxycarbonyl)-D-alanine (Fmoc-D-Ala-OH-d3), a critical building block in peptide
synthesis for research and pharmaceutical development. This document outlines its
physicochemical properties, safety information, and detailed experimental protocols for its
application in Solid-Phase Peptide Synthesis (SPPS).

Physicochemical and Safety Data

The following tables summarize the key quantitative data for Fmoc-D-Ala-OH-d3. It is
important to note that a specific Safety Data Sheet (SDS) for the deuterated form (d3) is not
readily available. The safety information provided is based on the non-deuterated analogue,
Fmoc-D-Ala-OH, and should be considered as a guideline.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C1sH14D3NOa [1]
Molecular Weight 314.35 g/mol [2]
Appearance White to off-white solid powder  [3]
Melting Point 147-157 °C [4]
Optical Rotation [a]20/D +18 * 2° (c=1 in DMF) [4]
Purity = 99.5% (HPLC, Chiral purity) [4]
Isotopic Enrichment 99 atom % D [2]
Solubility Soluble in DMSO and DMF [3]

Table 2: Safety and Handling Information (Based on Fmoc-D-Ala-OH)
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Hazard Identification

Not a hazardous substance or mixture
according to Regulation (EC) No.
1272/2008.[5]

First Aid Measures

Inhalation

Move person into fresh air. If not breathing, give

artificial respiration.[5]

Skin Contact

Wash off with soap and plenty of water.[5]

Eye Contact

Flush eyes with water as a precaution.[5]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person.[5]

Handling and Storage

Handling

Avoid dust formation. Avoid breathing vapours,

mist or gas.[5]

Storage

Store at room temperature.[2] Keep container

tightly closed in a dry and well-ventilated place.

Personal Protection

Eye/Face Protection

Use equipment for eye protection tested and
approved under appropriate government
standards such as NIOSH (US) or EN 166(EU).

[5]

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Dispose of contaminated gloves
after use in accordance with applicable laws and

good laboratory practices.[5]

Respiratory Protection

Respiratory protection is not required. Where
protection from nuisance levels of dusts are
desired, use type N95 (US) or type P1 (EN 143)

dust masks.

Stability and Reactivity
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Stable under recommended storage conditions.

Chemical Stability 5]

Incompatible Materials Strong oxidizing agents.[5]

Hazardous decomposition products formed
Hazardous Decomposition under fire conditions include Carbon oxides and
Nitrogen oxides (NOXx).[5]

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) using Fmoc-D-
Ala-OH-d3

This protocol outlines the manual incorporation of Fmoc-D-Ala-OH-d3 into a peptide chain on
a solid support resin.

Materials:

e Fmoc-D-Ala-OH-d3

o Appropriate solid support resin (e.g., Rink Amide, Wang resin)

e N,N-Dimethylformamide (DMF)

 Piperidine solution (20% v/v in DMF)

e Coupling reagents (e.g., HBTU, HATU, or DIC)

o Base (e.g., N,N-Diisopropylethylamine (DIEA) or N-methylmorpholine (NMM))
e Washing solvents (Dichloromethane (DCM), DMF)

» Cleavage cocktail (e.g., Trifluoroacetic acid (TFA)-based)

e Cold diethyl ether

Methodology:
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e Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.[6]
e Fmoc Deprotection:

o Drain the DMF.

o Add the 20% piperidine in DMF solution to the resin.

o Agitate for 5-7 minutes.[6]

o Drain the solution.

o Repeat the piperidine treatment for another 15-20 minutes.

o Wash the resin thoroughly with DMF (3-5 times).[7]
e Amino Acid Coupling:

o In a separate vial, dissolve Fmoc-D-Ala-OH-d3 (3-5 equivalents) and the coupling reagent
(e.g., HBTU) in DMF.[7]

o Add the base (e.g., DIEA, 2 equivalents) to the amino acid solution for pre-activation.[7]
o Add the activated amino acid solution to the deprotected resin.
o Agitate for 1-2 hours at room temperature.[7]

o Monitor the reaction completion using a ninhydrin (Kaiser) test. A yellow color indicates a
complete reaction.[7]

e Washing: Wash the resin with DMF (3-5 times) to remove excess reagents and by-products.

[7]

» Chain Elongation: Repeat steps 2-4 for each subsequent amino acid in the peptide
sequence.[7]

» Final Fmoc Deprotection: After coupling the final amino acid, perform a final deprotection
step (Step 2).[7]
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o Cleavage and Deprotection:
o Wash the resin with DCM and dry it.[7]
o Add the cleavage cocktail to the resin and agitate for 2-4 hours.[7]
o Filter the resin and collect the filtrate containing the cleaved peptide.[7]

o Peptide Precipitation and Purification:

o

Precipitate the peptide by adding the filtrate to cold diethyl ether.[8]

[¢]

Collect the peptide by centrifugation.[8]

[¢]

Wash the peptide pellet with cold ether.[8]

[e]

Purify the crude peptide using reverse-phase high-performance liquid chromatography
(RP-HPLC).[8]

Visualizations
Workflow Diagrams

The following diagrams illustrate the key processes in the application of Fmoc-D-Ala-OH-d3.

Click to download full resolution via product page

SPPS Cycle for Peptide Elongation.
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Start: Fmoc-Protected
Amino Acid on Resin

Add 20% Piperidine

in DMF

Agitate 5-7 min

'

Drain Solution

Add 20% Piperidine

in DMF

Agitate 15-20 min

l

Drain Solution

Wash with DMF

(3-5 times)

End: Deprotected
Amino Acid on Resin

Click to download full resolution via product page

Fmoc Deprotection Workflow.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12404504?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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